Cas no 2171217-74-4 ((2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid
• CAS No: 2171217-74-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6269473
• PubChem ID: 165517868
• Update Time: 2025-05-20

(2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid
• (2S)-1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetyl}pyrrolidine-2-carboxylic acid
• 2171217-74-4
• EN300-1509477

• Inchi： 1S/C28H32N2O5/c31-25(30-16-8-13-24(30)26(32)33)17-28(14-6-1-7-15-28)29-27(34)35-18-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,23-24H,1,6-8,13-18H2,(H,29,34)(H,32,33)/t24-/m0/s1
• InChI Key： ZNLKAUWMYFHFHX-DEOSSOPVSA-N
• SMILES： O=C(CC1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid

Introduction to (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic Acid (CAS No. 2171217-74-4)

(2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid, identified by its CAS number 2171217-74-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of a cyclohexylacetyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino group adds to its complexity and functionality. The stereochemistry of the pyrrolidine ring, specifically the (2S) configuration, is crucial for its biological activity and has been carefully optimized through synthetic chemistry.

In recent years, there has been a growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity and efficacy. The structure of (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid presents an ideal platform for such investigations. The fluorenylmethoxycarbonyl group not only provides stability to the molecule during synthetic processes but also serves as a handle for further derivatization and functionalization.

The cyclohexylacetyl moiety is another key feature of this compound, contributing to its solubility and bioavailability. This group is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties. The combination of these structural elements makes (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid a versatile building block for the design of novel drug candidates.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects in areas such as inflammation, cancer, and neurological disorders. The pyrrolidine core has been shown to interact with multiple targets within cells, suggesting broad biological activity.

The fluorenylmethoxycarbonyl group is particularly interesting because it can be selectively removed under specific conditions, allowing for the release of the active form of the molecule. This feature is valuable in drug development, as it enables controlled release mechanisms that can enhance therapeutic efficacy while minimizing side effects.

Recent studies have also highlighted the importance of stereochemistry in determining the biological activity of molecules. The (2S) configuration of the pyrrolidine ring in (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid has been found to be crucial for its interaction with biological targets. This underscores the need for precise stereochemical control during synthetic processes to ensure optimal biological activity.

Synthetic methodologies have been refined over the years to facilitate the efficient preparation of complex molecules like this one. The use of advanced techniques such as solid-phase synthesis and chiral auxiliaries has made it possible to construct intricate structures with high enantiomeric purity. These advancements have been instrumental in enabling researchers to explore the full potential of molecules like (2S)-1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetyl}pyrrolidine-2-carboxylic acid.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like this one represent a significant step forward in drug discovery, offering hope for novel treatments that can address unmet medical needs. The combination of structural complexity and well-defined biological activity makes it an attractive candidate for further development.

In conclusion, (CAS No. 2171217-74-4) stands out as a promising compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with its favorable biological properties, make it a valuable asset in the quest for new drugs. As research progresses, we can expect to see more innovative uses for this molecule and others like it, ultimately leading to better treatments for patients worldwide.